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Compound of Interest

Compound Name: Fmoc-L-Glu-pNA

cat. No.: B557472

In-Depth Technical Guide: Fmoc-L-Glu-pNA

This guide provides a detailed overview of the physicochemical properties of Fmoc-L-Glu-
PNA, a chromogenic substrate utilized by researchers, scientists, and drug development
professionals in various biochemical assays.

Physicochemical Data

The fundamental properties of Fmoc-L-Glu-pNA are summarized in the table below, providing
a clear reference for experimental design and execution.

Property Value Citations
Molecular Formula C26H23N307 [1][2]
Molecular Weight 489.48 g/mol [1112][3]
CAS Number 185547-51-7

Appearance White to off-white powder

Purity >98%

Melting Point 219-225 °C

Storage Temperature 0-8 °C

Molecular Structure
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The chemical structure of Fmoc-L-Glu-pNA consists of three key components: the N-terminal
fluorenylmethyloxycarbonyl (Fmoc) protecting group, the central L-glutamic acid residue, and
the C-terminal p-nitroaniline (pNA) chromophore. The hydrolysis of the amide bond between
the glutamic acid and p-nitroaniline by specific proteases releases the pNA molecule, which
can be quantified spectrophotometrically.
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Diagram of Fmoc-L-Glu-pNA molecular structure.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
methodology for utilizing Fmoc-L-Glu-pNA as a substrate in an enzymatic assay is outlined
below. This serves as a foundational workflow that can be adapted to specific research needs.
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Generalized workflow for an enzymatic assay using Fmoc-L-Glu-pNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b557472?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/fmoc-l-glu-pna-min-98-1-gram/ala-f331628-1g
https://www.scbt.com/zh/p/fmoc-l-glu-pna-185547-51-7
https://www.chemimpex.com/products/15037
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/product/b557472#fmoc-l-glu-pna-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

